Cas no 388602-53-7 (Benzoic acid, 4-[5-(phenylmethoxy)-1-pentynyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[5-(phenylmethoxy)-1-pentynyl]-, methyl ester
• CAS No: 388602-53-7
• MF: C₂₀H₂₀O₃
• MW: 308.371006011963
• CID: 1493401
• Update Time: 2024-08-24

Benzoic acid, 4-[5-(phenylmethoxy)-1-pentynyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-(phenylmethoxy)-1-pentynyl]-, methyl ester
• Benzoic acid, 4-[5-(phenylmethoxy)-1-pentyn-1-yl]-, methyl ester

• Inchi： 1S/C20H20O3/c1-22-20(21)19-13-11-17(12-14-19)8-6-3-7-15-23-16-18-9-4-2-5-10-18/h2,4-5,9-14H,3,7,15-16H2,1H3
• InChI Key： XGWCLDZQMHKIFE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C#CCCCOCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 308.1413

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 445.1±35.0 °C(Predicted)
• PSA: 35.53